Cas no 1353993-89-1 ((S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide
• CAS No: 1353993-89-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2165774
• Update Time: 2025-10-28

(S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-(3-methoxy-benzyl)-3-methyl-butyramide
• (S)-2-Amino-N-cyclopropyl-N-(3-methoxybenzyl)-3-methylbutanamide
• AM95162
• (S)-2-Amino-N-cyclopropyl-N-(3-methoxybenzyl)-3-methylbutyramide
• (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide

• Inchi： 1S/C16H24N2O2/c1-11(2)15(17)16(19)18(13-7-8-13)10-12-5-4-6-14(9-12)20-3/h4-6,9,11,13,15H,7-8,10,17H2,1-3H3/t15-/m0/s1
• InChI Key： UTMJVCXUOZZBOI-HNNXBMFYSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1C=CC=C(C=1)OC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide

Comprehensive Overview of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide (CAS No. 1353993-89-1)

The compound (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide (CAS No. 1353993-89-1) is a specialized chiral amide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropyl and 3-methoxy-benzyl moieties, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for chiral building blocks like (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide has surged due to their role in asymmetric synthesis. This compound's stereospecificity is critical for producing enantiomerically pure drugs, a hot topic in the pharmaceutical industry as regulatory agencies emphasize the importance of chiral purity in drug formulations. Its methoxy-benzyl group also contributes to enhanced bioavailability, a key consideration in modern drug design.

The synthesis of CAS No. 1353993-89-1 often involves multi-step organic reactions, including amide coupling and chiral resolution techniques. These methods are frequently searched in academic and industrial settings, reflecting the growing interest in green chemistry and sustainable synthesis. Researchers are exploring catalytic approaches to improve yield and reduce waste, addressing environmental concerns while maintaining high chemical purity.

From a commercial perspective, (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide is listed by several specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are common pain points for buyers. Discussions in online forums frequently highlight the need for reliable quality control data, including HPLC and NMR spectra, to ensure batch-to-batch consistency.

In the context of drug repurposing, a trending topic in biomedical research, this compound's structural versatility makes it a candidate for investigating new therapeutic indications. Its amino acid-like backbone suggests potential utility in peptidomimetics, a field gaining traction for treating metabolic disorders and neurodegenerative diseases. Such applications are often queried in scientific databases, indicating strong interdisciplinary interest.

For analytical chemists, characterizing CAS No. 1353993-89-1 requires advanced techniques like mass spectrometry and X-ray crystallography. These methods are essential for confirming its absolute configuration, a frequent subject in peer-reviewed studies. The compound's methyl-butyramide segment also raises questions about its conformational stability, a niche but important area in molecular modeling discussions.

Looking ahead, the scientific community anticipates expanded use of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-benzyl)-3-methyl-butyramide in combinatorial chemistry libraries. Its compatibility with high-throughput screening platforms positions it as a strategic component in hit-to-lead optimization workflows. This aligns with industry efforts to accelerate drug discovery timelines, a major focus area for biotech startups and established pharma alike.